10.1039/C4RA09169H | Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

RSC Advances Pub Date: 2014-10-08 DOI: 10.1039/C4RA09169H

Abstract

This study is concerned with the electrocatalytic evolution of oxygen at polyoxyethylene sorbitan monolaurate (Tween20) modified porous carbon micro-spheres (PCS) supported MnO₂ catalyst in 0.1 M KOH solution. The Super P (SP) was used to improve the electrical conductivity of the catalyst. The electrochemical measurements revealed a significant enhancement of the electrocatalytic activity of the MnO₂/PCS towards the oxygen evolution reaction (OER) upon the Tween20 modification. The onset potentials of the OER at the Tween20 modified MnO₂/PCS particles electrode are more negative by about 0.162 V compared with the bare (i.e. unmodified) MnO₂/PCS electrode. Tween20 is absorbed on the surface of MnO₂/PCS and covers the entire surface of the MnO₂/PCS particles homogeneously. The Tween20 plays a vital role as a catalytic mediator, which facilitates the ion transfer during the water oxidation into molecular oxygen and thus the OER is accomplished at less positive potentials.

Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

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